2-cyano-3-(9-methyl-9H-carbazol-3-yl)-N-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-2-cyano-3-(9-methylcarbazol-3-yl)-N-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C23H16N4O3/c1-26-21-8-3-2-7-19(21)20-12-15(9-10-22(20)26)11-16(14-24)23(28)25-17-5-4-6-18(13-17)27(29)30/h2-13H,1H3,(H,25,28)/b16-11+
• InChI Key: YMOGHOXWPIKNMJ-LFIBNONCSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C=C(C#N)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C41
• Isomeric SMILES: CN1C2=C(C=C(C=C2)/C=C(\C#N)/C(=O)NC3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C41
• Molecular Formula: C23H16N4O3
• Molecular Weight: 396.4 g/mol

Description

2-cyano-3-(9-methyl-9H-carbazol-3-yl)-N-(3-nitrophenyl)acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-cyano-3-(9-methyl-9H-carbazol-3-yl)-N-(3-nitrophenyl)acrylamide involves the inhibition of specific enzymes that are involved in cell division. This leads to the inhibition of tumor growth and has potential applications in cancer treatment. Additionally, this compound has been found to interact with specific proteins involved in charge transport, which makes it a promising candidate for use in organic electronics.
Biochemical and Physiological Effects:
2-cyano-3-(9-methyl-9H-carbazol-3-yl)-N-(3-nitrophenyl)acrylamide has been found to exhibit significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has potential applications in cancer treatment. Additionally, this compound has been found to exhibit good charge transport properties, which makes it a promising candidate for use in organic electronics.

Advantages and Limitations for Lab Experiments

The advantages of using 2-cyano-3-(9-methyl-9H-carbazol-3-yl)-N-(3-nitrophenyl)acrylamide in lab experiments include its high yield synthesis method, its potential applications in cancer treatment, and its good charge transport properties. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-cyano-3-(9-methyl-9H-carbazol-3-yl)-N-(3-nitrophenyl)acrylamide. These include further studies to determine its safety and efficacy as a potential therapeutic agent for cancer treatment, as well as studies to optimize its charge transport properties for use in organic electronics. Additionally, further studies are needed to determine the potential applications of this compound in other fields of scientific research.

Scientific Research Applications

2-cyano-3-(9-methyl-9H-carbazol-3-yl)-N-(3-nitrophenyl)acrylamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-tumor activity and has been tested as a potential therapeutic agent for cancer treatment. Additionally, this compound has been studied for its potential applications in organic electronics, as it has been found to exhibit good charge transport properties.